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Compound of Interest

Compound Name: 1,2-Octadiene

Cat. No.: B090656

Application Notes and Protocols for Gaseous 1,2-
Octadiene

Introduction

1,2-Octadiene (CAS No. 1072-19-1) is an unsaturated hydrocarbon belonging to the class of
cumulated dienes, also known as allenes.[1] Its unique structure, featuring adjacent carbon-
carbon double bonds, makes it a reactive and valuable intermediate in organic synthesis.
These application notes provide detailed procedures for the safe handling, experimental setup,
and analysis of 1,2-octadiene in its gaseous state, intended for researchers, scientists, and
drug development professionals. Due to its volatility and reactivity, specific precautions and
specialized equipment are necessary for its use in gas-phase reactions, such as studies of
atmospheric chemistry or specialized polymerization processes.[]

Physicochemical and Spectroscopic Data

The following table summarizes key quantitative data for 1,2-octadiene and a related, more
extensively characterized isomer, 1,7-octadiene, for reference.
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Value (1,2- Value (1,7-
Property . . Data Source
Octadiene) Octadiene)
Molecular Formula CsHaia CsHaa PubChem[1], TCI
Molecular Weight 110.20 g/mol 110.20 g/mol PubChem[1], TCI
N , _ 114 -121 °C @ 760 , ,
Boiling Point Not available Sigma-Aldrich[3]
mmHg
Melting Point Not available -70°C/-94 °F Sigma-Aldrich[3], TCI
Flash Point Not available 9°C/48.2 °F Sigma-Aldrich[3], TCI
Autoignition Temp. Not available 230 °C TCI
Vapor Pressure Not available 2kPa @ 20 °C TCI
Density Not available 0.74 g/lcm?3 TCI
Lower Flammability )
o Not available 0.5% TCI
Limit
Upper Flammability )
Not available 8.8% TCI

Limit

Spectroscopic Data Summary:

e Mass Spectrometry (GC-MS): Spectral data for 1,2-octadiene is available, which is crucial
for its identification in reaction mixtures.[1]

« Infrared (IR) Spectroscopy: Vapor phase IR spectra are available and can be used for
functional group analysis.[1]

» Nuclear Magnetic Resonance (NMR): 13C NMR spectral data has been recorded.[1]

Safety and Handling Protocols

1,2-Octadiene is a flammable hydrocarbon and may form explosive peroxides upon prolonged
storage.[4] Handling requires strict adherence to safety protocols to mitigate risks.

Hazard Summary Table
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Hazard Class

Description

Precautionary Statements

Flammability

Highly flammable liquid and
vapor. Vapors can form

explosive mixtures with air.

Keep away from heat, sparks,
open flames, and hot surfaces.
Use explosion-proof
equipment. Ground/bond
container and receiving

equipment.[3]

Health Hazards

May be harmful if swallowed
and enters airways. May cause
respiratory irritation. Causes

skin and serious eye irritation.

[5]

Avoid ingestion and inhalation.
Wear protective gloves,
clothing, and eye/face
protection.[4][5] Use only in a
well-ventilated area, preferably

a fume hood.[3]

Reactivity

May form explosive peroxides
on prolonged storage.
Incompatible with strong

oxidizing agents.[4]

Store in a cool, dry, well-
ventilated place away from
incompatible materials. Keep

containers tightly closed.[3][4]

Protocol 1: General Handling and Storage

e Engineering Controls: All manipulations of 1,2-octadiene must be performed in a certified

chemical fume hood to prevent inhalation of vapors.[6] Ensure that an eyewash station and

safety shower are readily accessible.[3]

» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles and a face shield.[5]

o Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves

before use.[5]

o Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[5]

o Storage: Store containers in a designated flammables cabinet, tightly closed, in a cool, dry,

and well-ventilated area.[3] Keep away from heat, ignition sources, and strong oxidizing
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agents.[3][4]

o Dispensing: When transferring, use only non-sparking tools and ensure all equipment is
electrically grounded to prevent static discharge.[3]

» Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.
Do not flush down the drain.[3] Collect in a suitable, labeled, and closed container for
hazardous waste disposal.
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Preparation

Don PPE
(Goggles, Gloves, Lab Coat)

Work in Fume Hood Ground Equipment

Transfer with
Non-Sparking Tools

Dispose as
Hazardous Waste

:

Store in Flammables
Cabinet

Keep Container Sealed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [experimental setup and handling procedures for
gaseous 1,2-octadiene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090656#experimental-setup-and-handling-
procedures-for-gaseous-1-2-octadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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